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Compound of Interest

Compound Name: 2-Phenoxyacetophenone

Cat. No.: B1211918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various

bioactive molecules starting from 2-phenoxyacetophenone. This versatile starting material

serves as a key building block for the synthesis of several classes of heterocyclic compounds

with significant pharmacological potential, including flavones, chalcones, and pyrazoles. The

following sections detail the synthetic pathways, experimental procedures, and biological

activities of these derivatives, with a focus on their antimicrobial and antifungal properties.

Synthetic Pathways Overview
2-Phenoxyacetophenone can be utilized in several key organic reactions to generate a

diverse range of bioactive scaffolds. The primary synthetic routes explored in this document are

the Claisen-Schmidt condensation to form chalcones, which can then be cyclized to flavones,

and the reaction with hydrazines to yield pyrazoles.
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Reactant Preparation

Reaction

Work-up & Purification

2-Phenoxyacetophenone

Mix Reactants in Solvent

Aromatic Aldehyde Ethanol & NaOH/KOH

Add Base

Stir at Room Temperature

Pour into Acidified Ice Water
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

